N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)pyridine-3-sulfonamide

• IUPAC Name: N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H15F3N2O3S/c13-12(14,15)9-17(10-3-6-20-7-4-10)21(18,19)11-2-1-5-16-8-11/h1-2,5,8,10H,3-4,6-7,9H2
• InChI Key: SWSZFHASXDATOV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC(F)(F)F)S(=O)(=O)C2=CN=CC=C2
• Molecular Formula: C12H15F3N2O3S
• Molecular Weight: 324.32 g/mol

Description

N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)pyridine-3-sulfonamide, commonly known as TPS, is a chemical compound that has been extensively studied for its potential applications in scientific research. TPS is a sulfonamide derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for investigating various cellular processes.

Scientific Research Applications

Organic Synthesis and Catalysis

Sulfonamides, including pyridine-based sulfonamides, have been extensively used in organic synthesis. For instance, sulfonic acid functionalized pyridinium chloride, a related sulfonamide compound, has been employed as a catalyst for the synthesis of tetrahydrobenzo[b]pyran derivatives via one-pot condensation reactions (Zolfigol et al., 2015). These reactions highlight the role of sulfonamides in facilitating efficient synthesis processes.

Medicinal Chemistry and Biological Activity

Sulfonamide-based compounds have demonstrated a wide range of biological activities, making them significant in medicinal chemistry. A review on two-component sulfonamide hybrids revealed their pharmacological potential, including antibacterial, anti-carbonic anhydrase, and anti-tumor activities (Ghomashi et al., 2022). This indicates the versatility of sulfonamide frameworks in drug design and development.

Heterocyclic Chemistry

Sulfonamides have been utilized for the selective synthesis of heterocyclic compounds, which are pivotal in developing therapeutic agents. For example, a sulfur-functionalized aminoacrolein derivative was used for the efficient synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, demonstrating the reagent's utility in parallel medicinal chemistry protocols (Tucker et al., 2015).

Materials Science

In materials science, sulfonamides have been incorporated into graphene oxide to create highly efficient and recyclable catalysts for organic synthesis. For instance, magnetically separable graphene oxide anchored sulfonic acid was synthesized and used as a catalyst for the one-pot synthesis of pyrazolo[3,4-b]pyridine-5-carbonitriles, demonstrating its high catalytic activity and recyclability (Zhang et al., 2016).